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Compound of Interest

Compound Name: Chlorodiisopropylphosphine

Cat. No.: B1205602 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide for the purification of chlorodiisopropylphosphine, a

versatile organophosphorus compound widely used in chemical synthesis.[1] Due to its

sensitivity to air and moisture, proper handling and purification techniques are crucial to ensure

its reactivity and the success of subsequent reactions.[2] The primary method for purifying

chlorodiisopropylphosphine is fractional distillation under reduced pressure.

Physicochemical and Safety Data
A summary of the key physical and chemical properties of chlorodiisopropylphosphine is

provided below.
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Property Value

Molecular Formula C₆H₁₄ClP[1]

Molecular Weight 152.60 g/mol [3][4]

Appearance Colorless to slightly yellow liquid[1][2]

Density 0.959 g/mL at 25 °C[4][5]

Boiling Point
158 °C (at 760 mmHg)[1]69 °C (at 33 mmHg)[2]

[5]46-47 °C (at 10 mmHg)[4]

Refractive Index n20/D 1.475[5][6]

Purity (Commercial) ≥95% to ≥98%[1][7]

Safety Information:

Chlorodiisopropylphosphine is a hazardous substance and must be handled with extreme

care in a well-ventilated fume hood, preferably within a glovebox or using Schlenk line

techniques.[8]

Hazards: Highly flammable liquid and vapor, causes severe skin burns and eye damage,

reacts with water.[3][4]

Personal Protective Equipment (PPE): Chemical-resistant gloves, safety goggles, face

shield, and a flame-retardant lab coat are mandatory.[2]

Storage: Store in a cool, dry, well-ventilated area under an inert atmosphere (e.g., argon or

nitrogen) at 2-8 °C.[1]

Experimental Protocol: Purification by Fractional
Distillation
This protocol describes the purification of chlorodiisopropylphosphine from a crude reaction

mixture, typically following its synthesis from phosphorus trichloride and isopropylmagnesium

chloride in a solvent like tetrahydrofuran (THF).[4][9][10]
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Materials and Equipment:

Crude chlorodiisopropylphosphine

Two-neck round-bottom flask

Fractionating column (e.g., Vigreux or packed with glass rings/springs)[9][10]

Distillation head with a condenser and a receiver flask (Kugelrohr or similar apparatus can

also be used)

Thermometer and a manometer

Vacuum pump and cold trap

Heating mantle with a stirrer

Inert gas supply (Argon or Nitrogen)

Schlenk line or glovebox

Procedure:

Apparatus Setup:

Assemble the distillation apparatus as shown in the workflow diagram below. Ensure all

glassware is dry and free of contaminants.

The system should be set up to allow for distillation under a dynamic inert atmosphere or

vacuum.

Initial Solvent Removal:

Transfer the crude chlorodiisopropylphosphine solution to the distillation flask under an

inert atmosphere.

Slowly apply vacuum and gently heat the flask to remove the bulk of the solvent (e.g.,

THF). A bath temperature of approximately 75 °C can be used to distill off most of the THF.
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[9][10]

Collect the solvent in a cooled receiver flask.

Fractional Distillation of Chlorodiisopropylphosphine:

Once the solvent has been removed, increase the vacuum and the heating mantle

temperature to distill the chlorodiisopropylphosphine.

Collect the fraction that distills at the appropriate temperature and pressure (e.g., 69 °C at

33 mmHg or 46-47 °C at 10 mmHg).[4][5] A Chinese patent suggests collecting the

fraction distilling above 150 °C, likely at atmospheric or near-atmospheric pressure.[9][10]

It is advisable to discard the first few drops of the distillate (forerun) as they may contain

residual solvent or more volatile impurities.

Monitor the temperature at the distillation head closely. A stable temperature reading

indicates the collection of a pure fraction.

Product Collection and Storage:

Collect the purified liquid in a pre-weighed Schlenk flask.

Once the distillation is complete, release the vacuum with an inert gas.

Store the purified chlorodiisopropylphosphine under an inert atmosphere at 2-8 °C.[1]

Diagrams
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Apparatus Setup

Purification Process

Final Steps

Assemble dry distillation apparatus
(flask, fractionating column, condenser, receiver)

Place crude product in distillation flask

Connect to Schlenk line/vacuum and inert gas

Solvent Removal:
Heat gently under vacuum (~75 °C for THF)

Start purification

Fractional Distillation:
Increase vacuum and temperature

Solvent removed

Collect purified product at constant boiling point
(e.g., 69 °C @ 33 mmHg)

Product distilling

Release vacuum with inert gas

Distillation complete

Store purified product under inert atmosphere at 2-8 °C

Click to download full resolution via product page

Caption: Experimental workflow for the purification of chlorodiisopropylphosphine.
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Synthetic Applications

Chlorodiisopropylphosphine
[(i-Pr)₂PCl]

Tertiary Phosphines
[(i-Pr)₂PR]

+ RM (Grignard/Organolithium)

Phosphinites
[(i-Pr)₂POR]

+ ROH (Alcohol/Phenol)

Organophosphorus Compounds

Key Intermediate

Phosphine Ligands for Catalysis

Click to download full resolution via product page

Caption: Synthetic utility of purified chlorodiisopropylphosphine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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